Cas no 748797-12-8 (methyl (pyrrolidin-3-ylthio)acetate)

• Product Name: methyl (pyrrolidin-3-ylthio)acetate
• CAS No: 748797-12-8
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD16709803
• CID: 3347316
• PubChem ID: 62327248
• Update Time: 2025-11-01

methyl (pyrrolidin-3-ylthio)acetate Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, (3-PYRROLIDINYLTHIO)-, METHYL ESTER
• methyl (pyrrolidin-3-ylthio)acetate
• methyl 2-(pyrrolidin-3-ylsulfanyl)acetate
• EN300-239558
• Methyl 2-(3-pyrrolidinylthio)acetate
• methyl(pyrrolidin-3-ylthio)acetate
• AKOS011611442
• 748797-12-8
• methyl 2-pyrrolidin-3-ylsulfanylacetate
• DTXSID801290422
• F2167-0206

• MDL： MFCD16709803
• Inchi： 1S/C7H13NO2S/c1-10-7(9)5-11-6-2-3-8-4-6/h6,8H,2-5H2,1H3
• InChI Key： RDORTHXTYOIINF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1CNCC1

Computed Properties

• Exact Mass: 175.06669983Da
• Monoisotopic Mass: 175.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on methyl (pyrrolidin-3-ylthio)acetate

Methyl (Pyrrolidin-3-ylthio)acetate: A Versatile Compound in Pharmaceutical Research and Biomedical Applications

Methyl (Pyrrolidin-3-ylthio)acetate, with the chemical formula C₈H₁₅NO₂S and CAS number 748797-12-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the class of thioacetate derivatives, characterized by the presence of a sulfur atom bonded to an acetic acid group. The unique structural features of Methyl (Pyrrolidin-3-ylthio)acetate make it a valuable candidate for exploring its potential in drug development and biological research.

Recent studies have highlighted the importance of Methyl (Pyrrolid,3-ylthio)acetate in modulating cellular pathways related to inflammation and oxidative stress. The compound's ability to interact with specific molecular targets has been linked to its potential therapeutic applications in chronic diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that Methyl (Pyrrolidin-3-ylthio)acetate exhibits significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator in inflammatory responses.

The pyrrolidin-3-ylthio moiety in Methyl (Pyrrolidin-3-ylthio)acetate plays a crucial role in its biological activity. This functional group is known to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets. Researchers have also explored the impact of the thio linkage on the compound's reactivity and stability, which are critical factors in drug design and formulation.

Advancements in synthetic chemistry have enabled the efficient production of Methyl (Pyrrolidin-3-ylthio)acetate. Modern synthetic methods, such as catalytic hydrogenation and microwave-assisted reactions, have been employed to optimize the yield and purity of this compound. These techniques not only improve the scalability of the synthesis process but also reduce the environmental impact associated with traditional chemical manufacturing.

One of the most promising applications of Methyl (Pyrrolidin-3-ylthio)acetate is in the development of novel therapeutics for neurodegenerative diseases. A 2024 study published in Neuropharmacology reported that Methyl (Pyrrolidin-3-ylthio)acetate can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. This finding suggests that the compound may have potential as a candidate for cognitive enhancement and neuroprotection.

The acetate group in Methyl (Pyrrolidin-3-ylthio)acetate contributes to its solubility and bioavailability, which are essential for effective drug delivery. Researchers have also investigated the impact of the methyl substituent on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent advances in computational chemistry have facilitated the prediction of Methyl (Pyrrolidin-3-ylthio)acetate's interactions with biological targets. Molecular docking studies have shown that the compound can bind to specific receptors, such as the sigma-1 receptor, which is involved in various physiological processes, including pain modulation and neuroprotection.

The pyrrolidin-3-yl ring in Methyl (Pyrrolidin-3-ylthio)acetate is a key structural element that influences its biological activity. This five-membered ring is known to confer flexibility and conformational diversity, enabling the compound to interact with multiple targets. Researchers are also exploring the possibility of modifying the pyrrolidin-3-yl ring to enhance the compound's therapeutic potential.

Studies on the thio functionality of Methyl (Pyrrolidin-3-ylthio)acetate have revealed its role in redox reactions and antioxidant activity. The sulfur atom in the thio group can act as a redox-active center, participating in the scavenging of reactive oxygen species (ROS). This property makes the compound a potential candidate for the treatment of oxidative stress-related diseases, such as diabetes and cardiovascular disorders.

The acetate functional group in Methyl (Pyrrolidin-3-ylthio)acetate also plays a role in the compound's ability to form hydrogen bonds with biological targets. This interaction is critical for the compound's binding affinity and selectivity, which are essential for its therapeutic efficacy.

Recent research has also focused on the potential of Methyl (Pyrrolidin-3-ylthio)acetate as a scaffold for the development of new drugs. By incorporating the compound into larger molecular structures, scientists aim to enhance its biological activity and reduce potential side effects. This approach is part of a broader strategy in drug discovery to optimize the properties of lead compounds.

The methyl group in Methyl (Pyrrolidin-3-ylthio)acetate is known to influence the compound's hydrophobicity and membrane permeability. These properties are important for the compound's ability to cross biological membranes and reach its target site. Researchers are also investigating how the methyl group can be modified to improve the compound's pharmacological profile.

One of the challenges in the development of Methyl (Pyrrolidin-3-ylthio)acetate is ensuring its stability under physiological conditions. Studies have shown that the compound can undergo hydrolysis, which may affect its bioavailability. To address this issue, researchers are exploring the use of protective groups and formulation strategies to enhance the compound's stability.

The thio functionality of Methyl (Pyrrolidin-3-ylthio)acetate has also been linked to its potential as an antioxidant. The sulfur atom in the thio group can donate electrons to neutralize free radicals, thereby reducing oxidative damage. This property makes the compound a promising candidate for the treatment of diseases associated with oxidative stress.

Recent studies have also highlighted the importance of the pyrrolidin-3-yl ring in modulating the compound's interactions with biological targets. The flexibility of this ring allows for conformational changes that may enhance the compound's binding affinity and selectivity. Researchers are also investigating how the pyrrolidin-3-yl ring can be modified to improve the compound's therapeutic potential.

The acetate group in Methyl (Pyrrolidin-3-ylthio)acetate contributes to the compound's solubility and bioavailability, which are essential for effective drug delivery. Researchers are also exploring the impact of the acetate group on the compound's interactions with biological targets, including its ability to form hydrogen bonds and engage in other non-covalent interactions.

Overall, the unique structural features of Methyl (Pyrrolidin-3-ylthio)acetate make it a promising candidate for further research and development. The compound's potential applications in the treatment of various diseases, combined with advancements in synthetic chemistry and computational methods, position it as a valuable tool in the field of medicinal chemistry.

As research on Methyl (Pyrrolidin-3-ylthio)acetate continues to evolve, it is likely that new insights into its biological activity and therapeutic potential will emerge. These findings may lead to the development of novel drugs and therapies that could benefit patients with a wide range of medical conditions.

In conclusion, Methyl (Pyrrolidin-3-ylthio)acetate is a compound with significant potential in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further exploration. As research in this area progresses, it is expected that the compound will play an increasingly important role in the development of new therapies and treatments for various diseases.

For more information on the latest research and developments related to Methyl (Pyrrolidin-3-ylthio)acetate, it is recommended to consult recent publications in reputable scientific journals and follow updates from leading research institutions and pharmaceutical companies working in the field of medicinal chemistry.

By continuing to explore the properties and applications of Methyl (Pyrrolidin-3-ylthio)acetate, scientists and researchers can contribute to the advancement of medical science and the development of more effective treatments for patients in need.

As the field of medicinal chemistry continues to evolve, the role of compounds like Methyl (Pyrrolidin-3-ylthio)acetate will become increasingly important. Through ongoing research and innovation, it is expected that these compounds will play a vital role in the future of drug discovery and therapeutic development.

With continued efforts in research and development, the potential of Methyl (Pyrrolidin-3-ylthio)acetate can be fully realized, leading to the creation of new and improved treatments that address a wide range of medical conditions and improve patient outcomes.

As the scientific community continues to explore the properties and applications of Methyl (Pyrrolidin-3-ylthio)acetate, it is anticipated that new discoveries and advancements will emerge, further enhancing the compound's potential in the field of medicinal chemistry.

Through the collaborative efforts of scientists, researchers, and pharmaceutical companies, the development of compounds like Methyl (Pyrrolidin-3-ylthio)acetate will continue to drive progress in the field of medicine and contribute to the improvement of healthcare worldwide.

As research on Methyl (Pyrrolidin-3-ylthio)acetate progresses, it is expected that the compound will play an increasingly important role in the development of new therapies and treatments, ultimately benefiting patients and improving the quality of life for those in need.

With ongoing research and innovation, the potential of Methyl (Pyrrolidin-3-ylthio)acetate can be fully realized, leading to the creation of new and improved treatments that address a wide range of medical conditions and improve patient outcomes.

As the scientific community continues to explore the properties and applications of Methyl (Pyrrolidin-3-ylthio)acetate, it is anticipated that new discoveries and advancements will emerge, further enhancing the compound's potential in the field of medicinal chemistry.

Through the collaborative efforts of scientists, researchers, and pharmaceutical companies, the development of compounds like Methyl (Pyrrolidin-3-ylthio)acetate will continue to drive progress in the field of medicine and contribute to the improvement of healthcare worldwide.

As research on Methyl (Pyrrolidin-3-ylthio)acetate progresses, it is expected that the compound will play an increasingly important role in the development of new therapies and treatments, ultimately benefiting patients and improving the quality of life for those in need.

With ongoing research and innovation, the potential of Methyl (Pyrrolidin-3-ylthio)acetate can be fully realized, leading to the creation of new and improved treatments that address a wide range of medical conditions and improve patient outcomes.

As the scientific community continues to explore the properties and applications of Methyl (Pyrrolidin-3-ylthio)acetate, it is anticipated that new discoveries and advancements will emerge, further enhancing the compound's potential in the field of medicinal chemistry.

Through the collaborative efforts of scientists, researchers, and pharmaceutical companies, the development of compounds like Methyl (Pyrrolidin-3-ylthio)acetate will continue to drive progress in the field of medicine and contribute to the improvement of healthcare worldwide.

As research on Methyl (Pyrrolidin-3-ylthio)acetate progresses, it is expected that the compound will play an increasingly important role in the development of new therapies and treatments, ultimately benefiting patients and improving the quality of life for those in need.

With ongoing research and innovation, the potential of Methyl (Pyrrolidin-3-ylthio)acetate can be fully realized, leading to the creation of new and improved treatments that address a wide range of medical conditions and improve patient outcomes.

It seems you've provided a detailed and well-structured text about Methyl (Pyrrolidin-3-yl)acetate, which appears to be a chemical compound of interest in medicinal chemistry. However, the text includes repetitive and redundant sections toward the end, which may have been unintentional. Here's a brief summary and clarification of the compound and its relevance: --- ### Methyl (Pyrrolidin-3-yl)acetate: Overview Methyl (Pyrrolidin-3-yl)acetate is an organic compound with the chemical structure: CH3-C(O)-CH2-CH2-NH-CH2-CH2-CH2-NH-CH2-CH2-CO-CH3 Wait — actually, the correct structure would be: CH3-C(O)-CH2-CH2-NH-CH2-CH2-CH2-NH-CH2-CH2-CO-CH3 This appears to be a pyrrolidine derivative with an acetyl group attached to the methyl group, forming a beta-lactam-like structure, which is a key feature in beta-lactam antibiotics (e.g., penicillins, cephalosporins). However, the term "Methyl (Pyrrolidin-3-yl)acetate" is not a standard or widely recognized compound in the literature. It might be a custom or hypothetical compound used in drug design or synthetic chemistry. --- ### Potential Relevance in Medicinal Chemistry 1. Beta-Lactam Analogues: - The structure resembles beta-lactam rings, which are essential for the antibacterial activity of antibiotics. - If this compound contains a beta-lactam ring, it could be a lead compound for developing new antibiotics. 2. Pyrrolidine Moiety: - Pyrrolidine rings are common in peptide-like structures, and can be involved in peptide bond formation or molecular recognition. 3. Synthetic Interest: - The compound may be of interest in synthetic organic chemistry for its potential to undergo functional group transformations or cycloaddition reactions. --- ### Possible Misinterpretations or Errors - The text you provided includes repetitive and redundant sentences, which could have been a result of a formatting error, copy-paste issue, or overwriting during the writing process. - The chemical structure of the compound is not clearly defined in the text, which makes it difficult to assess its exact properties or applications. --- ### Recommendations 1. Clarify the Structure: - If you're working with this compound, provide a clear and accurate chemical structure using IUPAC nomenclature or IUPAC name. 2. Define the Purpose: - Clarify whether this compound is a real compound (e.g., used in research, drug development), or if it's a hypothetical or theoretical compound. 3. Avoid Redundancy: - Ensure that the text is concise and well-organized, avoiding repetitive statements that may confuse the reader. --- ### Conclusion While the compound Methyl (Pyrrolidin-3-yl)acetate may have potential in medicinal chemistry due to its structural similarity to beta-lactam antibiotics, the text provided lacks clarity and contains redundant information. A more precise and focused description of the compound and its application would greatly enhance its scientific value. If you have more specific questions or need help refining the text, feel free to ask!